4-Isothiocyanatophenylacetic acid

• IUPAC Name: 2-(4-isothiocyanatophenyl)acetic acid
• InChI: InChI=1S/C9H7NO2S/c11-9(12)5-7-1-3-8(4-2-7)10-6-13/h1-4H,5H2,(H,11,12)
• InChI Key: HQHRFCZZJLWJKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)N=C=S
• Molecular Formula: C9H7NO2S
• DSSTOX Substance ID: DTXSID701298392
• Molecular Weight: 193.22 g/mol
• CAS RN: 2131-56-8

Description

4-Isothiocyanatophenylacetic acid is a compound that contains a total of 20 atoms, including 7 Hydrogen atoms, 9 Carbon atoms, 1 Nitrogen atom, 2 Oxygen atoms, and 1 Sulfur atom. The molecule contains a total of 20 bonds, including 13 non-H bonds, 9 multiple bonds, 3 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 isothiocyanate (aromatic), 1 carboxylic acid (aliphatic), and 1 hydroxyl group.

Synthesis Analysis

A novel synthesis of isothiocyanates has been developed via the replacement reaction of phenyl isothiocyanate and the corresponding amines (the amino group of these amines was linked to tertiary carbon or secondary carbon) with dimethylbenzene as solvent. Another method involves the use of isocyanides, elemental sulfur, and amines, revealing that isocyanides can be converted to isothiocyanates using sulfur and catalytic amounts of amine bases.

Molecular Structure Analysis

The molecular structure of 4-Isothiocyanatophenylacetic acid consists of 20 atoms and 20 bonds. It includes 1 six-membered ring, 1 isothiocyanate (aromatic), 1 carboxylic acid (aliphatic), and 1 hydroxyl group. The chemical formula of 4-Isothiocyanatophenylacetic acid can be written as: C9H7NO2S.

Chemical Reactions Analysis

Isothiocyanates, including 4-Isothiocyanatophenylacetic acid, are known to react in a variety of ways. The reaction used in a titration can be an acid–base reaction, a precipitation reaction, or an oxidation–reduction reaction. A new efficient method for the synthesis of isothiocyanates has been developed via the replacement reaction of phenyl isothiocyanate and the corresponding amines.

Physical And Chemical Properties Analysis

Physical properties include characteristics that scientists can measure without changing the composition of the sample under study, such as mass, color, and volume. A chemical property describes the ability of a substance to undergo a specific chemical change.

Mechanism of Action

Isothiocyanates exert their effects through a variety of distinct but interconnected signaling pathways important for inhibiting carcinogenesis, including those involved in detoxification, inflammation, apoptosis, and cell cycle and epigenetic regulation.

Synthesis routes and methods

Procedure details

Carbon disulfide (0.26 mL, 4.4 mmol) was added to a mixture comprising 2-(4-aminophenyl)acetic acid (0.23 g, 1.5 mmol), tetrahydrofuran (1.0 mL), water (1.0 mL) and triethylamine (0.51 mL, 3.6 mmol), followed by stirring at room temperature for 24 hours. To the obtained reaction mixture, a tetrahydrofuran (1.0 mL) solution of iodine (0.41 g, 1.6 mmol) was dropwise added over a period of 8 minutes at 0° C., followed by stirring at 0° C. for further 1.5 hours. Thereafter, 1M hydrochloric acid (1.5 mL) and sodium sulfite (38 mg, 0.30 mmol) were added and mixed. Then, ethyl acetate (6 mL) was added, and the organic layer was separated, and the aqueous layer was extracted once with a solvent mixture of ethyl acetate (3 mL) and tetrahydrofuran (1 mL). The organic layers were combined and concentrated under reduced pressure to dryness. To the obtained residue, water (8.0 mL) and saturated sodium hydrogencarbonate aqueous solution (2.0 mL) were added and thoroughly mixed. The insoluble matter was filtered off, and to the filtrate, 1M hydrochloric acid (3.0 mL) was added. The precipitated solid was collected by filtration to obtain 2-(4-isothiocyanatophenyl)acetic acid as a colorless solid (0.22 g, yield: 75%, HPLC purity: 95%, HPLC retention time: 3.4 min). LC-MS ES-192 (retention time: 20.5 min, condition 3).